Cas no 2549053-03-2 (1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one)

• Product Name: 1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one
• CAS No: 2549053-03-2
• MF: C₂₅H₃₂N₄O
• MW: 404.547785758972
• CID: 5314139
• PubChem ID: 154582892
• Update Time: 2025-07-08

1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[Hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl]-1-[4-(phenylmethyl)-1-piperidinyl]ethanone
• 2549053-03-2
• 1-(4-benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one
• F6761-7367
• AKOS040726875
• 1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one

• Inchi： 1S/C25H32N4O/c30-25(27-13-9-21(10-14-27)16-20-6-2-1-3-7-20)19-28-15-11-22-17-29(18-23(22)28)24-8-4-5-12-26-24/h1-8,12,21-23H,9-11,13-19H2
• InChI Key： GKZOACNUDTZFII-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC2CN(C3C=CC=CN=3)CC12)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 404.25761166g/mol
• Monoisotopic Mass: 404.25761166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.0±40.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one

1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one: A Comprehensive Overview

The compound with CAS No 2549053-03-2, known as 1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is a complex heterocyclic compound that combines elements of piperidine, pyridine, and a pyrrole ring system, making it a fascinating subject for both academic and industrial research.

The 4-Benzylpiperidine moiety in the molecule contributes to its stability and bioavailability, while the pyridine ring introduces electron-withdrawing effects that can influence the compound's reactivity and selectivity. The octahydropyrrolo[2,3-c]pyrrole system is a bicyclic structure that adds rigidity to the molecule, potentially enhancing its binding affinity to target proteins or enzymes.

Recent studies have highlighted the importance of such complex molecules in drug discovery. For instance, researchers have explored the potential of this compound as a kinase inhibitor, given its ability to form hydrogen bonds with critical residues in the active site of protein kinases. Additionally, its structural flexibility allows for interactions with various binding pockets, making it a promising candidate for treating diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the construction of this molecule involves a multi-step process that typically begins with the preparation of the piperidine derivative. The subsequent incorporation of the pyridine ring and the pyrrole system requires precise control over reaction conditions to ensure high yields and purity. Novel synthetic strategies, such as microwave-assisted synthesis or catalytic cross-coupling reactions, have been employed to optimize this process and reduce production costs.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption profiles and moderate clearance rates, suggesting potential suitability for oral administration. However, further investigations are needed to assess its bioavailability in humans and its ability to penetrate various biological barriers.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as organic semiconductors or stimuli-responsive polymers. Its conjugated π-system enables electronic communication across the molecule, which is advantageous for applications in optoelectronics and sensing technologies.

In conclusion, 1-(4-Benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one represents a cutting-edge advancement in organic synthesis and materials science. Its unique combination of structural features makes it a versatile building block for developing innovative pharmaceuticals and functional materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.